Urea, N'-(2,4-difluorophenyl)-N-heptyl-N-(5-hydroxypentyl)-

• CAS No.: 139772-88-6
• Molecular Formula: C19H30F2N2O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-(2,4-difluorophenyl)-1-heptyl-1-(5-hydroxypentyl)urea
• InChI: InChI=1S/C19H30F2N2O2/c1-2-3-4-5-7-12-23(13-8-6-9-14-24)19(25)22-18-11-10-16(20)15-17(18)21/h10-11,15,24H,2-9,12-14H2,1H3,(H,22,25)
• InChI Key: YFZFEANXQSVQGV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN(CCCCCO)C(=O)NC1=C(C=C(C=C1)F)F

Description

Urea, N'-(2,4-difluorophenyl)-N-heptyl-N-(5-hydroxypentyl)- is a useful research compound. Its molecular formula is C19H30F2N2O2 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Part C. To a solution of N-(5-hydroxypentyl)-N-heptylamine (11.65 g, 0.0578 mol) in methylene chloride (75 mL) under a nitrogen atmosphere cooled to 0°, 2,4-difluorophenylisocyanate (8.97 g, 0.0578 mol) was added slowly. The reaction mixture was stirred for 1 hour, poured into 1N aqueous HCl (200 mL) and was extracted with ethyl acetate (300 mL). The combined organic layer was washed with water, brine, dried over magnesium sulfate and was concentrated to give N'-(2,4-difluorophenyl)-N-heptyl-N-5-hydroxypentylurea as a pale yellow oil (20.0 g, 0.056 mol). 1H NMR (CDCl3) δ8.03(m,1H), 6.88-6.59(m,2H), 6.45(bs,1H), 3.68(t,2H), 3.33(m,4H), 1.81-1.22(m,16H), 0.907(t,3H).